Cas no 35920-40-2 (1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide)

• Product Name: 1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide
• CAS No: 35920-40-2
• MF: C₁₅H₂₀N₆O₄
• MW: 348.357102394104
• CID: 311792
• Update Time: 2023-08-03

1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxy-
• Adenosine-5'-(N-cyclopentyl)carboxamide
• 1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide
• Ribofuranuronamide, 1-(6-amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxy-
• BDBM50389799
• 5'-Oxo-5'-(cyclopentylamino)-5'-deoxyadenosine

• Inchi： 1S/C15H20N6O4/c16-12-8-13(18-5-17-12)21(6-19-8)15-10(23)9(22)11(25-15)14(24)20-7-3-1-2-4-7/h5-7,9-11,15,22-23H,1-4H2,(H,20,24)(H2,16,17,18)/t9-,10+,11-,15+/m0/s1
• InChI Key： ISNMLOJARGEFLK-BQVMBELUSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1C(NC1CCCC1)=O)O)O)N1C=NC2C(N)=NC=NC1=2
• BRN： 0587969

Computed Properties

• Exact Mass: 348.155
• Monoisotopic Mass: 348.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 148

Experimental Properties

• Density: 1.88
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.864